2-Piperidinoethyl isothiocyanate

• IUPAC Name: 1-(2-isothiocyanatoethyl)piperidine
• InChI: InChI=1S/C8H14N2S/c11-8-9-4-7-10-5-2-1-3-6-10/h1-7H2
• InChI Key: KMTVCPOROYMLTN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCN=C=S
• Molecular Formula: C8H14N2S
• DSSTOX Substance ID: DTXSID10375170
• Molecular Weight: 170.28 g/mol
• CAS RN: 32813-24-4

Description

2-Piperidinoethyl isothiocyanate (2-PIPET) is a widely used reagent in laboratory settings, due to its ability to induce a range of chemical and biochemical reactions. It is a colorless, water-soluble liquid, with a pungent odor, and is classified as an alkylating agent. 2-PIPET is used in the synthesis of a variety of organic compounds, and is also used in a number of scientific research applications. In

Scientific Research Applications

Isothiocyanate Derivatives and Dopamine Reuptake

2-Piperidinoethyl isothiocyanate and its derivatives have been studied for their potential as irreversible ligands at dopamine reuptake sites. One study synthesized isomeric isothiocyanate derivatives of a potent dopamine reuptake inhibitor, exploring their potential in this role (Costa, George, & Dominguez, 1992).

Antimicrobial Activity Against MRSA

Isothiocyanates, including this compound, have been evaluated for their antimicrobial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA). The study found a strong relationship between the chemical structure of isothiocyanates and their antibacterial effectiveness (Dias, Aires, & Saavedra, 2014).

Corrosion Inhibition Properties

Piperidine derivatives, including those related to this compound, have been investigated for their corrosion inhibition properties on iron. Quantum chemical calculations and molecular dynamics simulations have been employed to explore this application (Kaya et al., 2016).

DNA Synthesis Inhibition in Leukemia Cells

4-Isothiocyanate-2,2,6,6-tetramethyl-piperidine-1-oxyl, closely related to this compound, has been shown to have a potent inhibitory effect on DNA synthesis in leukemia cells. It significantly inhibits DNA synthesis without damaging the DNA replicate template, suggesting its potential in cancer research (Liu et al., 1991).

Single-Molecule Magnet Behavior Enhancement

This compound-related compounds have been studied for their role in enhancing single-molecule magnet (SMM) behavior in mononuclear Co(II) complexes. Such research contributes to the understanding of spin-orbit coupling and magnetic properties at the molecular level (Jurca et al., 2011).

Antitubercular Activity

Research has also been conducted on 1-Piperidino-3-arylthioureas, which are structurally related to this compound, for their potential antitubercular activity. These compounds were prepared by reacting 1-aminopiperidine with aryl isothiocyanates, showing significant anti-tubercular potential (Hearn, Webster, & Cynamon, 2005).

Mechanism of Action

Target of Action

It is used as a reactant for the synthesis of various compounds, including urea and thiourea derivatives, which are used as antimalarial chemotherapeutics .

Mode of Action

It is known to be used in the synthesis of a bifunctional thiourea-based organocatalyst . This suggests that it may interact with its targets through the formation of thiourea derivatives.

Biochemical Pathways

, isothiocyanates (ITCs), a class of compounds to which 2-Piperidinoethyl isothiocyanate belongs, are known to modulate a large number of cancer-related targets or pathways. These include inhibition of cytochrome P450 enzymes, induction of phase II enzymes via activation of NF-E2-related factor-2 (Nrf2), modulation of cell cycle regulators, induction of apoptosis, and inhibition of nuclear factor kappa B (NF-κB) .

Action Environment

It is known that the compound should be stored at a temperature of 2-8°c , suggesting that temperature could play a role in its stability.

Biochemical Analysis

Biochemical Properties

2-Piperidinoethyl isothiocyanate plays a significant role in biochemical reactions, particularly in the synthesis of urea and thiourea derivatives, which are known for their antimalarial chemotherapeutic properties . It interacts with various enzymes and proteins, including neuropeptides and N-substituted imidazoles, and is involved in the synthesis of thio-containing compounds . The nature of these interactions often involves the formation of covalent bonds with nucleophilic sites on biomolecules, leading to the modulation of their activity.

Cellular Effects

This compound has been shown to influence various cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism. For instance, it can modulate the activity of cytochrome P450 enzymes, which are crucial for the metabolism of many endogenous and exogenous compounds . Additionally, it has been observed to induce apoptosis and cell cycle arrest in certain cell types, highlighting its potential as a chemopreventive agent .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can form covalent bonds with cysteine residues on proteins, leading to enzyme inhibition or activation . This compound is also known to induce the expression of phase II detoxification enzymes via the activation of the Nrf2 pathway . Furthermore, it can inhibit the NF-κB pathway, which is involved in inflammatory responses, thereby exerting anti-inflammatory effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard storage conditions but may degrade over extended periods or under specific conditions . Long-term studies have shown that it can have sustained effects on cellular function, including prolonged enzyme inhibition and modulation of gene expression . These temporal effects are crucial for understanding the compound’s potential therapeutic applications and safety profile.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it has been observed to exert chemopreventive effects, particularly in models of gastric cancer . At higher doses, it may cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity . Understanding the dosage effects is essential for determining the therapeutic window and ensuring the safe use of this compound in clinical settings.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized primarily through the mercapturic acid pathway, which involves conjugation with glutathione followed by enzymatic degradation and N-acetylation . This pathway is crucial for the detoxification and elimination of the compound from the body. Additionally, it can modulate the activity of cytochrome P450 enzymes, affecting the metabolism of other compounds .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, which facilitate its movement across cellular membranes . The compound’s distribution is influenced by its chemical properties, such as lipophilicity and molecular size, which affect its ability to penetrate different tissues and cellular compartments .

Subcellular Localization

The subcellular localization of this compound is an important factor in its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the endoplasmic reticulum or mitochondria, where it can interact with specific enzymes and proteins involved in metabolic processes . Understanding its subcellular localization is crucial for elucidating its mechanism of action and potential therapeutic applications.